Cas no 73139-85-2 (5-Fluoroindole-3-acetonitrile)
5-Fluoroindole-3-acetonitrile is a fluorinated indole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a fluoro substituent at the 5-position of the indole ring and an acetonitrile group at the 3-position, enhancing its reactivity as a versatile intermediate. This compound is particularly valuable for constructing complex heterocyclic frameworks due to its electron-withdrawing fluorine group, which can influence regioselectivity in subsequent reactions. It is commonly employed in the synthesis of bioactive molecules, including potential drug candidates targeting neurological and oncological pathways. The compound's stability and well-defined reactivity profile make it a reliable choice for advanced synthetic applications.
5-Fluoroindole-3-acetonitrile structure
Product Name:5-Fluoroindole-3-acetonitrile
CAS No:73139-85-2
MF:C10H7FN2
MW:174.174385309219
MDL:MFCD04972071
CID:562169
PubChem ID:12883709
Update Time:2025-06-09
5-Fluoroindole-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitroindole-3-acetonitrile
- 1H-Indole-3-acetonitrile,5-fluoro-
- 2-(5-fluoro-1H-indol-3-yl)acetonitrile
- 5-Fluoroindole-3-acetonitrile
- 1H-Indole-3-acetonitrile,5-fluoro
- SCHEMBL2724522
- DTXSID50512264
- EN300-78386
- (5-fluoro-1H-indol-3-yl)acetonitrile
- MFCD04972071
- (5-fluoro-1H-indol-3-yl)-acetonitrile
- Z1160903139
- 73139-85-2
- HHMIZCBOTYJRQU-UHFFFAOYSA-N
- AKOS005259086
- 2-(5-2-(5-Fluoro-1H-indol-3-yl)acetonitrile-1H-indol-3-yl)acetonitrile
- CS-0261399
- F-5055
- A837727
- BCP28026
- FT-0691093
- C10H7FN2
-
- MDL： MFCD04972071
- Inchi： 1S/C10H7FN2/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6,13H,3H2
- InChI Key： HHMIZCBOTYJRQU-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(CC#N)=CN2
Computed Properties
- Exact Mass: 174.05900
- Monoisotopic Mass: 174.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 39.6A^2
Experimental Properties
- Density: 1.316
- Boiling Point: 377.3°C at 760 mmHg
- Flash Point: 182°C
- Refractive Index: 1.645
- PSA: 39.58000
- LogP: 2.37308
5-Fluoroindole-3-acetonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluoroindole-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149067-1g |
2-(5-Fluoro-1H-indol-3-yl)acetonitrile |
73139-85-2 | 95%+ | 1g |
$329 | 2023-02-01 | |
| TRC | F402553-25mg |
5-Fluoroindole-3-acetonitrile |
73139-85-2 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402553-50mg |
5-Fluoroindole-3-acetonitrile |
73139-85-2 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F402553-250mg |
5-Fluoroindole-3-acetonitrile |
73139-85-2 | 250mg |
$ 320.00 | 2022-06-05 | ||
| abcr | AB227585-1 g |
5-Fluoroindole-3-acetonitrile, 90%; . |
73139-85-2 | 90% | 1 g |
€391.00 | 2023-07-20 | |
| abcr | AB227585-5 g |
5-Fluoroindole-3-acetonitrile, 90%; . |
73139-85-2 | 90% | 5 g |
€998.50 | 2023-07-20 | |
| Alichem | A199000403-1g |
5-Fluoroindole-3-acetonitrile |
73139-85-2 | 98% | 1g |
$776.33 | 2023-09-01 | |
| Alichem | A199000403-10g |
5-Fluoroindole-3-acetonitrile |
73139-85-2 | 98% | 10g |
$3338.80 | 2023-09-01 | |
| Enamine | EN300-78386-0.05g |
2-(5-fluoro-1H-indol-3-yl)acetonitrile |
73139-85-2 | 95.0% | 0.05g |
$52.0 | 2025-02-20 | |
| Enamine | EN300-78386-0.1g |
2-(5-fluoro-1H-indol-3-yl)acetonitrile |
73139-85-2 | 95.0% | 0.1g |
$78.0 | 2025-02-20 |
5-Fluoroindole-3-acetonitrile Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
73139-85-2 (5-Fluoroindole-3-acetonitrile) Related Products
- 4770-06-3(4-nitro-1H-Indole-3-acetonitrile)
- 41339-64-4(5-nitro-1H-Indole-3-ethanol)
- 65306-86-7(1H-Indole, 3-(1,1-dimethylethyl)-, compd. with 1,3,5-trinitrobenzene(1:1))
- 55747-72-3(2-(5-Nitro-1H-indol-3-yl)ethanamine)
- 69937-13-9(N,N-DIMETHYL-5-NITROTRYPTAMINE)
- 7501-91-9(1H-Indole,3,3'-[(4-nitrophenyl)methylene]bis-)
- 7255-88-1(6-nitro-1H-Indole-3-acetonitrile)
- 61861-88-9(3-methyl-5-nitro-1H-Indole)
- 1488-54-6(7-nitro-1H-Indole-3-acetonitrile)
- 6952-13-2(5-Nitro-3-indolylacetonitrile)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
